5-methyl-2-(trifluoromethoxy)benzoic acid
Overview
Description
5-methyl-2-(trifluoromethoxy)benzoic acid (5M2TFMBA) is an organic compound that has been widely used in scientific research due to its broad range of applications. It is a member of the trifluoromethoxybenzoic acid family and is often referred to as "5M2TFMBA" or "5-methyl-2-TFMBA". 5M2TFMBA is a versatile compound that has been used in a variety of scientific research applications, including as a reagent for synthesis, a catalyst for organic reactions, and a substrate for biochemical and physiological studies.
Scientific Research Applications
5-methyl-2-(trifluoromethoxy)benzoic acid has been used in a variety of scientific research applications. It has been used as a reagent for organic synthesis, as a catalyst for organic reactions, and as a substrate for biochemical and physiological studies. 5-methyl-2-(trifluoromethoxy)benzoic acid has also been used in the study of enzyme kinetics, as well as in the development of new drugs and pharmaceuticals.
Mechanism of Action
5-methyl-2-(trifluoromethoxy)benzoic acid is believed to act as a competitive inhibitor of enzymes. This means that it binds to the active site of the enzyme, preventing the enzyme from binding to its substrate and thus preventing the enzyme from catalyzing the reaction.
Biochemical and Physiological Effects
5-methyl-2-(trifluoromethoxy)benzoic acid has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, such as cytochrome P450, and to inhibit the production of prostaglandins. It has also been shown to reduce inflammation and to have anti-cancer properties.
Advantages and Limitations for Lab Experiments
5-methyl-2-(trifluoromethoxy)benzoic acid has several advantages and limitations for lab experiments. One of the main advantages is that it is relatively easy to synthesize and is available commercially. Additionally, it is a relatively stable compound, making it suitable for long-term storage. However, it is also relatively expensive, making it cost-prohibitive for some experiments. Additionally, it has a low solubility in water, making it difficult to use in aqueous solutions.
Future Directions
There are a number of potential future directions for 5-methyl-2-(trifluoromethoxy)benzoic acid. One potential direction is the development of new drugs and pharmaceuticals based on its anti-cancer and anti-inflammatory properties. Additionally, further research could be conducted to explore its potential uses in enzyme kinetics and biochemistry. Finally, further research could be conducted to explore its potential applications in organic synthesis and catalytic reactions.
Synthesis Methods
5-methyl-2-(trifluoromethoxy)benzoic acid is typically synthesized from commercially available starting materials, such as trifluoromethoxybenzoic acid and methyl iodide. The reaction is typically carried out in a two-step process. First, the trifluoromethoxybenzoic acid is reacted with methyl iodide in an acid-catalyzed reaction to form the intermediate 5-methyl-2-(trifluoromethoxy)benzoic acid iodide. This intermediate is then reacted with sodium hydroxide to form 5-methyl-2-(trifluoromethoxy)benzoic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-methyl-2-(trifluoromethoxy)benzoic acid involves the introduction of a methyl group and a trifluoromethoxy group onto a benzoic acid molecule.", "Starting Materials": [ "4-methylbenzoic acid", "trifluoromethanol", "thionyl chloride", "dimethylformamide", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "water", "ethyl acetate" ], "Reaction": [ "4-methylbenzoic acid is reacted with thionyl chloride and dimethylformamide to form 4-methylbenzoyl chloride.", "Trifluoromethanol is added to the reaction mixture and heated to form 5-methyl-2-(trifluoromethoxy)benzoyl chloride.", "Sodium hydroxide is added to the reaction mixture to form the corresponding carboxylic acid.", "The carboxylic acid is then acidified with hydrochloric acid and extracted with ethyl acetate.", "The organic layer is washed with sodium bicarbonate and water, dried over magnesium sulfate, and concentrated to yield 5-methyl-2-(trifluoromethoxy)benzoic acid." ] } | |
CAS RN |
1261573-49-2 |
Product Name |
5-methyl-2-(trifluoromethoxy)benzoic acid |
Molecular Formula |
C9H7F3O3 |
Molecular Weight |
220.1 |
Purity |
95 |
Origin of Product |
United States |
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